N-(2-(2-chlorophenyl)-2-methoxyethyl)-3-(4-methoxyphenyl)propanamide
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Description
N-(2-(2-chlorophenyl)-2-methoxyethyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C19H22ClNO3 and its molecular weight is 347.84. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Research
- Tepoxalin, a derivative of the compound , is an orally active anti-inflammatory agent that inhibits both cyclooxygenase and 5-lipoxygenase activities. It has been evaluated for its toxicity in rats and dogs, revealing effects such as increased liver weight, hepatic necrosis, and gastrointestinal erosions at certain dosages (Knight et al., 1996).
Chemical Synthesis and Characterization
- A study focusing on luminescent mono- and binuclear cyclometalated platinum(II) complexes with derivatives similar to the compound of interest revealed insights into their fluid- and solid-state interactions, potentially relevant for the development of new materials (Lai et al., 1999).
- Another study examined the spectroscopic and quantum chemical aspects of a similar compound, highlighting its potential for antimicrobial activity and molecular docking studies (Viji et al., 2020).
Material Science Applications
- The photocatalysed degradation of N-(3,4-dichlorophenyl)propanamide, a related compound, was investigated, providing insights into environmental remediation processes (Sturini et al., 1997).
- A study on the aldol-type reaction by Propen-2-yl Acetate in the presence of related compounds offers insights into organic synthesis techniques (Masuyama et al., 1992).
Nonlinear Optical Properties
- Research on N-(2-Chlorophenyl)-(1-Propanamide), a nonlinear organic crystal, highlighted its potential for applications in electro-optics and nonlinear optics, demonstrating its optical properties and crystal growth techniques (Prabhu et al., 2001).
Properties
IUPAC Name |
N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(4-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClNO3/c1-23-15-10-7-14(8-11-15)9-12-19(22)21-13-18(24-2)16-5-3-4-6-17(16)20/h3-8,10-11,18H,9,12-13H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAYKZCFFOHQXPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC(C2=CC=CC=C2Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.